Cas no 2703773-48-0 (4-(4-Chlorophenoxy)-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid)

• Product Name: 4-(4-Chlorophenoxy)-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid
• CAS No: 2703773-48-0
• MF: C₁₇H₁₃ClN₂O₅
• MW: 360.74852347374
• CID: 5616006
• PubChem ID: 165944660
• Update Time: 2025-10-31

4-(4-Chlorophenoxy)-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2703773-48-0
• 4-(4-chlorophenoxy)-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid
• EN300-33340759
• 4-(4-Chlorophenoxy)-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid

• Inchi： 1S/C17H13ClN2O5/c18-11-2-4-12(5-3-11)25-14-6-1-10(16(22)23)9-13(14)20-8-7-15(21)19-17(20)24/h1-6,9H,7-8H2,(H,22,23)(H,19,21,24)
• InChI Key： IKFDDSZQDFTVHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1=CC=C(C(=O)O)C=C1N1C(NC(CC1)=O)=O

Computed Properties

• Exact Mass: 360.0512992g/mol
• Monoisotopic Mass: 360.0512992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(4-Chlorophenoxy)-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid

Introduction to 4-(4-Chlorophenoxy)-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid (CAS No. 2703773-48-0)

4-(4-Chlorophenoxy)-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid, identified by its CAS number 2703773-48-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by its benzoic acid backbone, which is functionalized with a phenoxy group and a triazolinedione moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The presence of the 4-chlorophenoxy substituent in the molecule introduces a unique electronic and steric environment that can influence its interactions with biological targets. Chlorophenyl derivatives are well-known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of this moiety into the benzoic acid framework suggests potential therapeutic applications, particularly in modulating enzyme activities and receptor binding.

The other key structural component is the 2,4-dioxo-1,3-diazinan-1-yl group, which is part of a triazolinedione scaffold. This heterocyclic system is known for its stability and ability to engage in multiple hydrogen bonding interactions, making it an attractive feature for designing molecules with enhanced binding affinity to biological targets. Triazolinediones have been explored in various contexts, including as protease inhibitors and kinase modulators, due to their ability to form stable complexes with proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The combination of the 4-chlorophenoxy and 2,4-dioxo-1,3-diazinan-1-yl groups in 4-(4-Chlorophenoxy)-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid suggests potential interactions with enzymes such as kinases and cytoprotective proteins. These interactions could be exploited to develop novel therapeutic strategies against various diseases.

In vitro studies have begun to uncover the pharmacological profile of this compound. Preliminary experiments indicate that it exhibits moderate inhibitory activity against certain kinases, which are critical targets in cancer therapy. The 4-chlorophenoxy group appears to play a crucial role in modulating the enzyme's active site, while the 2,4-dioxo-1,3-diazinan-1-yl moiety contributes to stabilizing the transition state during catalysis. These findings align with the growing interest in designing small molecules that can selectively inhibit aberrant signaling pathways associated with cancer.

The synthesis of 4-(4-Chlorophenoxy)-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the condensation of phenoxyacetic acid derivatives with triazolinedione precursors under controlled conditions. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce larger quantities of the compound for further investigation.

One of the most exciting aspects of this compound is its potential for structure-based drug design. High-resolution crystal structures of protein targets complexed with analogs of 4-(4-Chlorophenoxy)-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid have provided valuable insights into its binding mechanism. These structures reveal that the compound adopts specific conformations within the active site of its target enzymes, allowing for precise tailoring of its pharmacological properties.

The development of novel pharmaceutical agents relies heavily on understanding their interactions at the molecular level. Computational tools such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in predicting how 4-(4-Chlorophenoxy)-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid interacts with biological macromolecules. These studies have highlighted key residues involved in binding and provided insights into how subtle modifications can enhance its potency and selectivity.

Given its promising pharmacological profile, 4-(4-Chlorophenoxy)-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid represents a valuable scaffold for further medicinal chemistry investigations. Researchers are exploring ways to optimize its structure by introducing additional functional groups or exploring different heterocyclic systems. Such modifications could lead to new generations of drugs with improved efficacy and reduced side effects.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like 4-(4-Chlorophenoxy)-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid. These algorithms can predict biological activity based on structural features alone, allowing researchers to prioritize compounds for experimental validation. This approach has already led to several breakthroughs in identifying novel therapeutic agents for various diseases.

In conclusion, 4-(4-Chlorophenoxy)-3-(2,4-dioxo-1,3-diazinan-1 -yl)benzoic acid (CAS No. 2703773 -48 -0) is a structurally intriguing compound with significant potential in pharmaceutical research。 Its unique combination of functional groups makes it an attractive candidate for further exploration， particularly in developing new treatments for cancer and other diseases。 As computational methods continue to evolve， researchers will be able to more efficiently identify and optimize compounds like this one， bringing us closer to discovering next-generation therapeutics。